N,N-diethyl-6-(4-fluorophenoxy)-1-hexanamine
Overview
Description
N,N-diethyl-6-(4-fluorophenoxy)-1-hexanamine, also known as 2-FEA, is a novel psychoactive substance that belongs to the family of amphetamines. It was first synthesized in 2010 and has gained popularity in recent years due to its potential as a research chemical.
Mechanism of Action
The mechanism of action of N,N-diethyl-6-(4-fluorophenoxy)-1-hexanamine involves the inhibition of the reuptake of dopamine, norepinephrine, and serotonin in the brain. This leads to an increase in the levels of these neurotransmitters, resulting in increased alertness, focus, and mood enhancement.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N,N-diethyl-6-(4-fluorophenoxy)-1-hexanamine include increased heart rate, blood pressure, and body temperature. It also causes the release of glucose and fatty acids into the bloodstream, providing the body with a burst of energy. Other effects include decreased appetite, increased sociability, and euphoria.
Advantages and Limitations for Lab Experiments
One advantage of using N,N-diethyl-6-(4-fluorophenoxy)-1-hexanamine in lab experiments is its ability to selectively target the neurotransmitters dopamine, norepinephrine, and serotonin. This makes it a useful tool for studying the role of these neurotransmitters in the brain. However, one limitation is the lack of long-term studies on the safety and efficacy of N,N-diethyl-6-(4-fluorophenoxy)-1-hexanamine.
Future Directions
For research on N,N-diethyl-6-(4-fluorophenoxy)-1-hexanamine include studying its potential as a treatment for ADHD, depression, and other neurological disorders. It could also be used to study the role of dopamine, norepinephrine, and serotonin in addiction and reward pathways in the brain. Additionally, more studies are needed to determine the long-term effects of N,N-diethyl-6-(4-fluorophenoxy)-1-hexanamine on the brain and body.
In conclusion, N,N-diethyl-6-(4-fluorophenoxy)-1-hexanamine is a novel psychoactive substance that has potential as a research chemical. Its ability to selectively target neurotransmitters in the brain makes it a useful tool for studying the central nervous system. However, more research is needed to determine its safety and efficacy for medical use.
Scientific Research Applications
N,N-diethyl-6-(4-fluorophenoxy)-1-hexanamine has been used in scientific research to study its effects on the central nervous system. It has been shown to increase the release of dopamine, norepinephrine, and serotonin in the brain, similar to other amphetamines. This makes it a potential candidate for the treatment of attention deficit hyperactivity disorder (ADHD) and other neurological disorders.
properties
IUPAC Name |
N,N-diethyl-6-(4-fluorophenoxy)hexan-1-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H26FNO/c1-3-18(4-2)13-7-5-6-8-14-19-16-11-9-15(17)10-12-16/h9-12H,3-8,13-14H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DPULJQAZKVWSER-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)CCCCCCOC1=CC=C(C=C1)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H26FNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001255424 |
Source
|
| Record name | N,N-Diethyl-6-(4-fluorophenoxy)-1-hexanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001255424 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
267.38 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N,N-Diethyl-6-(4-fluorophenoxy)-1-hexanamine | |
CAS RN |
418787-26-5 |
Source
|
| Record name | N,N-Diethyl-6-(4-fluorophenoxy)-1-hexanamine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=418787-26-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | N,N-Diethyl-6-(4-fluorophenoxy)-1-hexanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001255424 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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